(4-ethoxybenzylidene)(7-nitro-9H-fluoren-2-yl)amine

• IUPAC Name: 1-(4-ethoxyphenyl)-N-(7-nitro-9H-fluoren-2-yl)methanimine
• InChI: InChI=1S/C22H18N2O3/c1-2-27-20-7-3-15(4-8-20)14-23-18-5-9-21-16(12-18)11-17-13-19(24(25)26)6-10-22(17)21/h3-10,12-14H,2,11H2,1H3
• InChI Key: BQYFYJZZEUOTDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NC2=CC3=C(C=C2)C4=C(C3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

(4-ethoxybenzylidene)(7-nitro-9H-fluoren-2-yl)amine, also known as ENFA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ENFA is a fluorescent molecule that has been used for the detection of metal ions and as a probe for biological imaging. In

Mechanism of Action

The mechanism of action of (4-ethoxybenzylidene)(7-nitro-9H-fluoren-2-yl)amine involves the interaction between the molecule and metal ions. This compound binds to metal ions, resulting in a change in its fluorescent properties. This change in fluorescence can be used to detect the presence of metal ions in a sample. Additionally, this compound can bind to amyloid-beta plaques in Alzheimer's disease, allowing for their detection through fluorescence imaging.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. However, its effects on biochemical and physiological systems are still being studied. This compound has been shown to have phototoxic effects in cancer cells when used as a photosensitizer in photodynamic therapy. Additionally, this compound has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

(4-ethoxybenzylidene)(7-nitro-9H-fluoren-2-yl)amine has several advantages for lab experiments, including its fluorescent properties, low toxicity, and potential applications in various fields. However, its limitations include its low yield during synthesis and its potential phototoxic effects when used as a photosensitizer.

Future Directions

There are several future directions for (4-ethoxybenzylidene)(7-nitro-9H-fluoren-2-yl)amine research. One potential direction is the development of new synthesis methods to increase the yield of this compound. Additionally, this compound could be further studied for its potential applications in biological imaging and photodynamic therapy. Further research could also explore the potential of this compound as a drug delivery system.

Scientific Research Applications

(4-ethoxybenzylidene)(7-nitro-9H-fluoren-2-yl)amine has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. This compound has also been used as a probe for biological imaging, specifically for the detection of amyloid-beta plaques in Alzheimer's disease. Additionally, this compound has been used as a photosensitizer in photodynamic therapy for cancer treatment.